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Compound of Interest

Compound Name: nocathiacin II

Cat. No.: B15565965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, isolation,

and biological activity of Nocathiacin II, a potent thiazolyl peptide antibiotic. This document

details the experimental protocols for its production and purification and presents its

physicochemical and biological properties in a structured format for easy reference.

Discovery of Nocathiacin II
Nocathiacin II was discovered as a minor component of the nocathiacin complex, which also

includes nocathiacins I and III. These novel thiazolyl peptide antibiotics were identified from the

culture broth of the actinomycete Nocardia sp. strain ATCC 202099.[1][2] The nocathiacins

exhibit potent in vitro activity against a broad spectrum of Gram-positive bacteria, including

multidrug-resistant pathogens.[1]

Physicochemical Properties of Nocathiacin II
Nocathiacin II is a deoxy indole analogue of Nocathiacin I. While specific, detailed

physicochemical data for Nocathiacin II is not as widely published as for the major analogue,

Nocathiacin I, the following table summarizes the known properties.
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Property Value

Molecular Formula C61H60N14O17S5

Molecular Weight 1421.5 g/mol

Appearance White powder

Solubility Poor aqueous solubility

Class Thiazolyl peptide antibiotic

Biological Activity of Nocathiacin II
Nocathiacin II, as part of the nocathiacin complex, demonstrates potent antibacterial activity

against a range of Gram-positive bacteria. The primary mechanism of action for this class of

antibiotics is the inhibition of bacterial protein synthesis.[3][4] This is achieved through binding

to the L11 ribosomal protein on the 50S subunit of the bacterial ribosome, which interferes with

the elongation step of translation.

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for the

nocathiacin class of antibiotics, indicating their potent activity. It is important to note that much

of the published data focuses on Nocathiacin I or a formulated mixture of nocathiacins.

Bacterial Strain MIC Range (µg/mL)

Methicillin-resistant Staphylococcus aureus

(MRSA)
0.01 - 0.1

Penicillin-resistant Streptococcus pneumoniae

(PRSP)
0.01 - 0.1

Vancomycin-resistant Enterococcus faecium

(VRE)
0.01 - 0.1

Vancomycin-intermediate Staphylococcus

aureus (VISA)
~0.007
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Fermentation of Nocardia sp. ATCC 202099
The production of nocathiacins is achieved through submerged aerobic fermentation of

Nocardia sp. ATCC 202099. While the exact industrial media composition is often proprietary, a

typical laboratory-scale fermentation protocol would involve the following steps:

Inoculum Preparation: A vegetative mycelium of Nocardia sp. ATCC 202099 is prepared by

inoculating a suitable seed medium (e.g., ISP Medium 2) and incubating for 2-3 days at 28-

30°C with shaking.

Production Fermentation: The production medium, typically rich in carbon and nitrogen

sources (e.g., glucose, soy peptone, yeast extract), is inoculated with the seed culture. The

fermentation is carried out in a fermenter with controlled temperature (28-30°C), pH (around

7.0), and aeration for a period of 7-10 days.

Monitoring: The production of nocathiacins is monitored throughout the fermentation process

using techniques such as High-Performance Liquid Chromatography (HPLC).

Isolation and Purification of Nocathiacin II
Following fermentation, Nocathiacin II is isolated and purified from the culture broth through a

multi-step process.

Extraction: The whole fermentation broth is typically extracted with a water-immiscible

organic solvent, such as ethyl acetate, to recover the lipophilic nocathiacin complex. The

organic extract is then concentrated under vacuum.

Silica Gel Chromatography: The crude extract is subjected to column chromatography on

silica gel. The column is eluted with a gradient of a non-polar solvent (e.g., hexane or

dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). Fractions are

collected and analyzed by HPLC to identify those containing the nocathiacins.

Sephadex LH-20 Chromatography: Fractions enriched with the nocathiacin complex are

further purified using size-exclusion chromatography on a Sephadex LH-20 column. This

step is effective in separating the different nocathiacin analogues. The column is typically

eluted with a solvent such as methanol. Fractions containing pure Nocathiacin II are

identified by HPLC, pooled, and concentrated to yield the final product.
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Visualizations
Experimental Workflow for Nocathiacin II Isolation
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Caption: Workflow for the isolation and purification of Nocathiacin II.
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Caption: Nocathiacin II inhibits protein synthesis by targeting the L11 protein.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15565965?utm_src=pdf-body
https://www.benchchem.com/product/b15565965?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565965?utm_src=pdf-body
https://www.benchchem.com/product/b15565965?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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